Preparation of a nanostructured iron chromite spinel in the pure form and its catalytic activity for the selective oxidation of benzene to phenol: experimental and DFT studies†

Green Chemistry Pub Date: 2022-11-10 DOI: 10.1039/D2GC02335K

Abstract

Selective oxidation of benzene to phenol in a single step is a long-standing challenge and has been a subject of potential interest for researchers. In this study, a nanostructured iron chromite spinel in the pure form was prepared, and it was found that this catalyst selectively oxidized benzene to phenol in a single step under mild and environmentally friendly conditions. The material was thoroughly characterized by XRD, Raman spectroscopy, BET, TEM, SEM, TPR, XPS and TGA. Under optimum reaction conditions, ∼71% benzene conversion with a phenol selectivity of ∼100% was achieved. The recyclability test was conducted and it was found that there was no significant loss of catalytic activity even after 5 recycles confirming the truly heterogeneous nature of the catalyst. For comparison, pure Cr2O3 and Fe2O3 were also prepared by the same hydrothermal method and characterized, and their catalytic activity results were also tested. DFT calculations showed that sp2 C–H bond activation of benzene over FeCr2O4 (102) and Cr2O3 (102) surfaces required an activation energy of 133.6 kJ mol−1 and 144.2 kJ mol−1, respectively, matching the experimentally calculated activation barrier of 114 kJ mol−1 and 127.4 kJ mol−1, obtained from kinetic studies.

Graphical abstract: Preparation of a nanostructured iron chromite spinel in the pure form and its catalytic activity for the selective oxidation of benzene to phenol: experimental and DFT studies
Preparation of a nanostructured iron chromite spinel in the pure form and its catalytic activity for the selective oxidation of benzene to phenol: experimental and DFT studies†
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